Cas no 1408235-82-4 (methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate
• CAS No: 1408235-82-4
• MF: C₈H₈BrNO₂S
• MW: 262.123620033264
• CID: 4597367
• PubChem ID: 90048468
• Update Time: 2025-05-24

methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-bromo-5-cyclopropyl-, methyl ester
• Methyl 2-bromo-5-cyclopropylthiazole-4-carboxylate
• methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate

• Inchi： 1S/C8H8BrNO2S/c1-12-7(11)5-6(4-2-3-4)13-8(9)10-5/h4H,2-3H2,1H3
• InChI Key： GEGKZGQVEAOFTB-UHFFFAOYSA-N
• SMILES： S1C(C2CC2)=C(C(OC)=O)N=C1Br

Additional information on methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate

Comprehensive Overview of Methyl 2-Bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate (CAS No. 1408235-82-4)

Methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate (CAS No. 1408235-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a cyclopropyl group and a bromo substituent, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in the synthesis of novel heterocyclic compounds, particularly in the development of bioactive molecules and small-molecule inhibitors.

The compound's methyl ester functionality enhances its solubility in organic solvents, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Given the growing demand for sustainable chemistry, methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate is also being investigated for its potential in green synthesis methodologies, aligning with the global push toward eco-friendly chemical processes.

In the context of drug discovery, this compound serves as a key building block for medicinal chemistry projects. Its thiazole core is a privileged scaffold found in numerous FDA-approved drugs, underscoring its relevance in targeting infectious diseases and cancer therapeutics. For instance, thiazole-containing compounds have shown promise in modulating kinase activity and GPCR signaling, areas of high interest in precision medicine. The inclusion of a cyclopropyl moiety further diversifies its applications, as this group is known to improve metabolic stability and bioavailability in drug candidates.

From an industrial perspective, methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate is valued for its scalability and compatibility with high-throughput screening platforms. Its synthesis often involves palladium-catalyzed reactions, a topic frequently searched by chemists seeking efficient catalytic systems. Additionally, the compound's spectroscopic properties (e.g., NMR and MS data) are well-documented, facilitating its identification and quality control in GMP-compliant environments.

Emerging trends in AI-driven drug design have also spotlighted this compound, as machine learning models increasingly rely on fragment-based libraries to predict novel drug-like molecules. The bromo-thiazole fragment, in particular, is a popular choice for virtual screening due to its balanced lipophilicity and hydrogen-bonding capacity. This aligns with the broader scientific community's focus on computational chemistry and structure-activity relationship (SAR) studies.

In summary, methyl 2-bromo-5-cyclopropyl-1,3-thiazole-4-carboxylate (CAS No. 1408235-82-4) represents a multifaceted tool for modern chemical research. Its applications span pharmaceutical innovation, agrochemical development, and material science, reflecting its adaptability to diverse scientific challenges. As the demand for tailored chemical solutions grows, this compound is poised to remain a cornerstone in the toolkit of synthetic chemists and researchers worldwide.